
A Comprehensive Safety & Handling Guide: 4-
Chloropiperidine-1-Carbonyl Chloride

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
4-Chloropiperidine-1-carbonyl

chloride

CAS No.: 2445790-40-7

Cat. No.: B2789111 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Author's Note: This document has been prepared to provide comprehensive safety and

handling information for 4-chloropiperidine-1-carbonyl chloride. As no specific, verified

Safety Data Sheet (SDS) is publicly available for this exact compound, this guide has been

synthesized by a Senior Application Scientist. The information is derived from the known

hazards of its core functional groups—the reactive acyl chloride and the chloropiperidine

scaffold—and is supported by data from structurally analogous compounds. This approach

ensures that the recommendations provided are grounded in established chemical principles

and represent a robust framework for risk assessment and mitigation in a research and

development setting.

Section 1: Chemical Identity and Hazard Synopsis
4-Chloropiperidine-1-carbonyl chloride is a bifunctional molecule incorporating a piperidine

ring, a common scaffold in medicinal chemistry. Its primary hazard profile is dictated by the

presence of the highly electrophilic carbonyl chloride (acyl chloride) functional group. This

group is acutely reactive towards nucleophiles, most notably water, leading to rapid hydrolysis

and the generation of hydrogen chloride (HCl) gas. This reactivity is the root cause of its severe

corrosive properties.
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Chemical Identifiers
Identifier Value

IUPAC Name 4-chloropiperidine-1-carbonyl chloride

Molecular Formula C₆H₉Cl₂NO

Molecular Weight 182.05 g/mol

CAS Number Not assigned.

Canonical SMILES C1C(N(C(=O)Cl)CC1)Cl

GHS Hazard Classification and Synopsis
The compound is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1][2] The primary dangers are severe skin corrosion

and eye damage.

Signal Word: Danger[3]

Hazard Statements:

Causes severe skin burns and eye damage.[3][4]

May cause respiratory irritation.[3]

Harmful if swallowed.[5]

Precautionary Statements (Selected):

Do not breathe dust/fume/gas/mist/vapors/spray.[3][6]

Wash face, hands, and any exposed skin thoroughly after handling.[3][5]

Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[3][7]
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IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[7]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][6]

Immediately call a POISON CENTER or doctor/physician.[3][6]

Store locked up in a well-ventilated place. Keep container tightly closed.[3]
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Elimination
(Not possible, hazard is inherent)

Substitution
(Use a less hazardous reagent if possible)

↓

Engineering Controls
(e.g., Chemical Fume Hood)

↓

Administrative Controls
(e.g., SOPs, Training)

↓

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

↓

Least Effective

Most Effective
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Caption: The Hierarchy of Controls for Hazard Mitigation.

Mandatory Engineering Controls
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Chemical Fume Hood: All manipulations of this compound, including weighing, transferring,

and reaction setup, must be performed inside a certified chemical fume hood. [3]The high

reactivity with ambient moisture can release corrosive HCl gas, posing a severe inhalation

risk. [6]* Eyewash Station and Safety Shower: These must be located in immediate proximity

to the workstation. [3]Their location should be confirmed before any work begins.

Personal Protective Equipment (PPE) Protocol
Standard laboratory attire (long pants, closed-toe shoes) is a prerequisite. The following PPE is

mandatory:

PPE Category Specification and Rationale

Eye & Face Protection

Chemical safety goggles are required. [8]A full-

face shield must be worn over the goggles

during any procedure with a high splash

potential (e.g., transfers, quenching). [3]This

provides a secondary barrier against splashes

that could cause irreversible eye damage.

Skin Protection

A flame-retardant lab coat is required. Wear

appropriate protective gloves to prevent skin

contact. [8]Nitrile gloves may be suitable for

incidental contact, but for extended handling,

consider heavier-duty gloves like neoprene or

butyl rubber. Always check the manufacturer's

glove compatibility data. Contaminated gloves

must be removed and disposed of properly.

Respiratory Protection

Under normal use within a functioning fume

hood, no respiratory protection is needed.

[3]However, in the event of a spill or fume hood

failure, a self-contained breathing apparatus

(SCBA) is required for emergency response. [9]

Section 3: Protocols for Safe Handling, Storage, and
Disposal
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Handling and Experimental Workflow
Preparation: Before handling, ensure the fume hood is operational, the work area is clear of

incompatible materials (especially water, alcohols, and bases), and all required PPE is

donned. [10]2. Inert Atmosphere: Due to its moisture sensitivity, handle the compound under

an inert atmosphere (e.g., nitrogen or argon) whenever possible. This preserves the integrity

of the reagent and prevents the release of HCl gas.

Dispensing: Use clean, dry glassware and tools (spatulas, syringes). When weighing, do so

in the fume hood. Close the container tightly immediately after dispensing. 4. Reaction

Quenching: Reactions involving acyl chlorides should be quenched carefully. A slow addition

of the reaction mixture to a stirred, cooled quenching solution (e.g., a suitable alcohol like

isopropanol, followed by a weak base like sodium bicarbonate solution) is a standard,

controlled procedure. Never quench with water directly, as the reaction can be violent.

Post-Handling: After use, decontaminate any reusable equipment. Wash hands and any

exposed skin thoroughly. [11]

Storage Conditions
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place. [3]*

Environment: Store in a dedicated corrosives cabinet. [3]The storage area should be locked

to restrict access to authorized personnel. * Incompatibilities: Segregate from strong

oxidizing agents, acids, bases, and especially any aqueous solutions. [5][12]

Waste Disposal
Chemical waste generators must adhere to local, regional, and national regulations for

hazardous waste. [3][5]1. Excess Reagent: Do not dispose of the material down the drain.

[7]Small amounts of excess reagent should be carefully and slowly quenched with a suitable

alcohol (e.g., isopropanol) in a fume hood to convert the acyl chloride to a less reactive ester.

This solution can then be collected in a designated hazardous waste container. 2.

Contaminated Materials: Any items contaminated with the chemical (e.g., gloves, paper towels,

weighing paper) must be placed in a sealed, labeled hazardous waste container for proper

disposal.

Section 4: Emergency Response Protocols
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Rapid and correct response to an exposure or spill is critical. The following workflow should be

ingrained in all personnel handling this material.

Action Details

Assess the Situation
(Is it safe to approach?)

Secure the Area
(Alert others, restrict access)

Take Immediate Action
(First Aid / Spill Control)

Notify Supervisor &
Emergency Services

Personal Exposure:
Initiate First Aid

Small Spill:
Begin Containment

Click to download full resolution via product page

Caption: A streamlined workflow for emergency situations.

First-Aid Measures
Immediate medical attention is required for all exposure routes. [3]
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Exposure Symptoms
Immediate First-Aid
Protocol

Eye Contact

Severe irritation, pain,
burns, potential for
irreversible eye damage.
[3]

Immediately flush eyes
with copious amounts of
water for at least 15
minutes, holding eyelids
open. [3][6]Remove
contact lenses if present
and easy to do. Continue
rinsing. Call for immediate
medical attention. [6]

Skin Contact
Redness, pain, severe burns,

and tissue damage. [6]

Immediately remove all

contaminated clothing.

[7]Flush the affected skin area

with large amounts of water for

at least 15 minutes. A safety

shower is ideal. Seek

immediate medical attention.

[3]

Inhalation

Burning sensation in the throat

and chest, coughing,

shortness of breath, respiratory

tract irritation. [3][6]

Move the victim to fresh air

immediately. [10]If breathing is

difficult or has stopped, provide

artificial respiration (do not use

mouth-to-mouth). [3]Call for

immediate medical attention.

[7]

| Ingestion | Severe burns to the mouth, throat, and stomach; pain, nausea, vomiting. [6]| DO

NOT induce vomiting. [3]Rinse the mouth with water. If the person is conscious, have them

drink one or two glasses of water. Never give anything by mouth to an unconscious person.

[6]Seek immediate medical attention. [3]|

Spill and Fire Response
Small Laboratory Spill:
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Evacuate non-essential personnel and ensure the area is well-ventilated (fume hood

running).

Wearing full PPE, cover the spill with a dry, inert absorbent material such as vermiculite,

dry sand, or a commercial sorbent. Do not use combustible materials.

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealable container for hazardous waste disposal. [12] 4. The spill area should then be

decontaminated. Cautiously neutralize the area with a dilute solution of sodium

bicarbonate, followed by a water rinse.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or

"alcohol" resistant foam. [6][10]Do not use a direct water jet, as it will react violently with

the compound.

Specific Hazards: Thermal decomposition will produce highly toxic and corrosive fumes,

including hydrogen chloride, carbon oxides (CO, CO₂), and nitrogen oxides (NOx). [8]

[9]Firefighters must wear full protective gear and a self-contained breathing apparatus

(SCBA). [12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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